Cas no 1329748-53-9 (1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine)

1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine is a heterocyclic compound featuring a pyrimidine core substituted with a trifluoromethyl group and a piperidin-4-amine moiety. This structure imparts unique physicochemical properties, including enhanced metabolic stability and lipophilicity due to the trifluoromethyl group, making it valuable in medicinal chemistry and agrochemical applications. The piperidin-4-amine component provides a versatile handle for further functionalization, enabling its use as a key intermediate in the synthesis of biologically active molecules. Its well-defined structure and high purity make it suitable for research in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine structure

1329748-53-9 structure

Product Name:1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine

CAS No:1329748-53-9

MF:C₁₀H₁₃F₃N₄

MW:246.232231855392

CID:5042800

Update Time:2025-06-07

1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine
- 1-(6-(trifluoromethyl)pyrimidin-4-yl)piperidin-4-amine
- 1-[6-(trifluoromethyl)-4-pyrimidinyl]-4-piperidinamine
- 1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine
- Inchi： 1S/C10H13F3N4/c11-10(12,13)8-5-9(16-6-15-8)17-3-1-7(14)2-4-17/h5-7H,1-4,14H2
- InChI Key： ITOLHNGQPYSZJE-UHFFFAOYSA-N
- SMILES： FC(C1=CC(=NC=N1)N1CCC(CC1)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 250
XLogP3: 1.2
Topological Polar Surface Area: 55

1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM493999-1g	1-(6-(Trifluoromethyl)pyrimidin-4-yl)piperidin-4-amine	1329748-53-9	97%	1g	$539	2024-08-02
TRC	T148336-100mg	1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine	1329748-53-9		100mg	$ 115.00	2022-06-03
TRC	T148336-500mg	1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine	1329748-53-9		500mg	$ 435.00	2022-06-03
TRC	T148336-1g	1-[6-(Trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine	1329748-53-9		1g	$ 660.00	2022-06-03
Enamine	EN300-265609-0.05g	1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine	1329748-53-9		0.05g	$612.0	2023-07-07
Enamine	EN300-265609-0.1g	1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine	1329748-53-9		0.1g	$640.0	2023-07-07
Enamine	EN300-265609-0.25g	1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine	1329748-53-9		0.25g	$670.0	2023-07-07
Enamine	EN300-265609-0.5g	1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine	1329748-53-9		0.5g	$699.0	2023-07-07
Enamine	EN300-265609-1.0g	1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine	1329748-53-9		1.0g	$728.0	2023-07-07
Enamine	EN300-265609-2.5g	1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-amine	1329748-53-9		2.5g	$1428.0	2023-07-07